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Compound of Interest

Compound Name: Carvacryl methyl ether

Cat. No.: B1346814

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carvacryl Methyl Ether (CME), a derivative of carvacrol, is a synthetic aroma chemical valued
in the fragrance industry for its characteristic spicy, herbal, and slightly medicinal scent profile.
[1][2] Its unique olfactory properties make it a versatile ingredient in a variety of fragrance
applications, from fine perfumery to personal care products. This document provides detailed
application notes and experimental protocols for the use of Carvacryl Methyl Ether in
fragrance formulations, intended for researchers, scientists, and professionals in the field of
fragrance and drug development.

Chemical and Physical Properties

Carvacryl Methyl Ether, also known as 2-Methoxy-1-methyl-4-(1-methylethyl)benzene, is a
colorless to pale yellow liquid.[1] A comprehensive summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Reference
CAS Number 6379-73-3 [1]I3]
Molecular Formula C11H160 [3]
Molecular Weight 164.24 g/mol [3]
Appearance Colorless to light yellow liquid [11[3]
Odor Profile Herbal, spicy, leafy, citrus [41[5]
Boiling Point 217 °C [3]
Density 0.936 g/mL at 20 °C [3]
Flash Point 75 °C [3]
Solubility Soluble in alcohol; Insoluble in 4]
water
Refractive Index n20/D 1.505 [3]

Applications in Fragrance Formulations

Carvacryl Methyl Ether is utilized for its ability to impart a warm, spicy, and herbal character to
fragrance compositions. Its odor profile is often described as being reminiscent of oregano and
thyme, but with a cleaner, less phenolic quality than its parent compound, carvacrol.

Recommended Usage Levels:

o Recommended Concentration (% in
Application
fragrance concentrate)

General Fragrance Formulations Up to 3.0%

Olfactory Contributions:

» Top Notes: Provides an initial fresh, herbal, and slightly citrus lift.

o Heart Notes: Contributes a spicy and warm herbal body to the fragrance.
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» Base Notes: Can be used to add complexity and a lingering spiciness.
Compatibility:

Carvacryl Methyl Ether blends well with a variety of other fragrance materials, including:

Woody Notes: Cedarwood, Sandalwood, Vetiver

Spicy Notes: Clove, Cinnamon, Black Pepper

Herbal Notes: Lavender, Rosemary, Basil

Citrus Notes: Bergamot, Lemon, Orange

Experimental Protocols
Fragrance Stability Testing

Objective: To evaluate the stability of a fragrance formulation containing Carvacryl Methyl
Ether under various environmental conditions.

Materials:

Fragrance formulation containing a known concentration of Carvacryl Methyl Ether.
e Control formulation (without Carvacryl Methyl Ether).

o Glass vials with airtight seals.

e Oven capable of maintaining a constant temperature of 40°C + 2°C.

» Refrigerator capable of maintaining a constant temperature of 4°C + 2°C.

o Freezer capable of maintaining a constant temperature of -10°C + 2°C.

e UV light chamber.

e Gas Chromatography-Mass Spectrometry (GC-MS) system.

Protocol:
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o Sample Preparation: Prepare multiple aliquots of both the test and control fragrance
formulations in glass vials.

o Storage Conditions:

o

Accelerated Stability (Heat): Place samples in an oven at 40°C.

[¢]

Cold Stability: Place samples in a refrigerator at 4°C.

o

Freeze-Thaw Cycles: Subject samples to three cycles of 24 hours at -10°C followed by 24
hours at room temperature (25°C).[6]

[¢]

Light Exposure: Place samples in a UV light chamber.

[e]

Real-Time Stability: Store samples at room temperature (25°C) in a dark place.

o Evaluation Intervals: Evaluate the samples at baseline (T=0) and at predetermined intervals
(e.g., 1 week, 2 weeks, 1 month, 3 months).

e Analytical Evaluation (GC-MS):
o At each interval, analyze the chemical profile of the samples using GC-MS.[7][8][9][10]

o Quantify the concentration of Carvacryl Methyl Ether and other key fragrance
components.

o Identify any degradation products.
e Sensory Evaluation:
o At each interval, conduct a sensory evaluation of the samples with a trained panel.
o Assess changes in odor profile, intensity, and any off-odors.
e Physical Evaluation:
o Observe any changes in color, clarity, or phase separation.[6]

Data Presentation:
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The quantitative data from the GC-MS analysis should be summarized in a table, showing the
percentage degradation of Carvacryl Methyl Ether over time under each storage condition.
Sensory evaluation results can be presented using a spider diagram or a descriptive table.

Sensory Analysis Protocol

Objective: To determine the odor profile and detection threshold of Carvacryl Methyl Ether.

Materials:

Carvacryl Methyl Ether.

Odorless solvent (e.g., diethyl phthalate or ethanol).

Glass beakers and stirring rods.

Olfactory smelling strips.

A panel of trained sensory assessors.
Protocol:

o Sample Preparation: Prepare a series of dilutions of Carvacryl Methyl Ether in the chosen
solvent (e.g., 10%, 1%, 0.1%, 0.01%, etc.).

e Odor Profile Evaluation:

o Dip smelling strips into each dilution.

o Present the strips to the sensory panel in a randomized order.

o Ask the panelists to describe the odor characteristics at each concentration.
e Odor Threshold Determination:

o Use a forced-choice method (e.g., triangular test) to determine the lowest concentration at
which the panel can reliably detect a difference between the sample and a blank solvent.

Data Presentation:
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The odor profile can be described using a vocabulary of standard fragrance descriptors. The
odor detection threshold should be reported as a concentration in parts per million (ppm) or
parts per billion (ppb).

Potential Signaling Pathways (Inferred from
Carvacrol)

While specific research on the signaling pathways of Carvacryl Methyl Ether is limited, the
biological activities of its parent compound, carvacrol, have been studied more extensively. It is
plausible that Carvacryl Methyl Ether may interact with similar cellular pathways. The
following diagrams illustrate signaling pathways known to be modulated by carvacrol, which
can serve as a starting point for investigating the biological effects of its methyl ether derivative.
[11][12][13][14]
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Potential Signaling Pathways Modulated by Carvacrol.
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Antimicrobial Mechanism of Action (Inferred from
Carvacrol)

Carvacrol is known for its antimicrobial properties, and it is hypothesized that Carvacryl Methyl
Ether may exhibit similar, though potentially modified, activity.[15][16][17][18] The primary
mechanism of action for carvacrol involves the disruption of the bacterial cell membrane.
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Inferred Antimicrobial Mechanism of Action.

Experimental Workflow for Formulation
Development

The following diagram outlines a typical workflow for the development and evaluation of a
fragrance formulation containing Carvacryl Methyl Ether.
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Fragrance Formulation Development Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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